![molecular formula C17H14N2OS B2593544 N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide CAS No. 2034441-48-8](/img/structure/B2593544.png)
N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds involves the design and creation of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives . These compounds were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .Molecular Structure Analysis
The molecular structure of similar compounds has been characterized by 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction . The comparison of the actual value with the value calculated by density functional theory (DFT) shows that the crystal structures obtained by the two methods are consistent .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds include nucleophilic and amidation reactions . The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development .Scientific Research Applications
Medicinal Chemistry Applications
Histone Deacetylase Inhibition
One of the notable applications is in the discovery of histone deacetylase (HDAC) inhibitors, such as MGCD0103 (N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide). These compounds are studied for their anticancer properties, demonstrating the ability to block cancer cell proliferation and induce apoptosis, highlighting the relevance of pyridinylmethylbenzamide derivatives in cancer research (Zhou et al., 2008).
Organic Synthesis and Analysis
Nonaqueous Capillary Electrophoresis
In analytical chemistry, derivatives of pyridinylmethylbenzamide, such as imatinib mesylate and related substances, have been analyzed using nonaqueous capillary electrophoresis, underscoring the importance of these compounds in the development of analytical methodologies for quality control in pharmaceuticals (Ye et al., 2012).
Heterocyclic Synthesis
Heterocyclic Compound Synthesis
The synthesis of heterocyclic compounds, such as thiophenylhydrazonoacetates, involves thiophene derivatives, suggesting the utility of thiophen-3-yl and pyridin-3-yl motifs in constructing complex heterocyclic frameworks useful in various chemical and pharmaceutical applications (Mohareb et al., 2004).
Materials Science
Mesoporous Materials
The synthesis of mesoporous materials from compounds like 4-methyl-N-[(2-pyridine-2-yl-ethyl)carbamothioyl]benzamide demonstrates the potential of pyridinylmethylbenzamide derivatives in materials science, particularly in the development of heterogeneous catalysts and absorbents (Ameram & Adam, 2019).
Properties
IUPAC Name |
N-[(2-thiophen-3-ylpyridin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2OS/c20-17(13-5-2-1-3-6-13)19-11-14-7-4-9-18-16(14)15-8-10-21-12-15/h1-10,12H,11H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZGDXJCFOXMMGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCC2=C(N=CC=C2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.